Cas no 898464-79-4 (2-(4-benzylpiperazin-1-yl)methyl-5-2-oxo-2-(piperidin-1-yl)ethoxy-4H-pyran-4-one)

2-(4-benzylpiperazin-1-yl)methyl-5-2-oxo-2-(piperidin-1-yl)ethoxy-4H-pyran-4-one structure
898464-79-4 structure
Product Name:2-(4-benzylpiperazin-1-yl)methyl-5-2-oxo-2-(piperidin-1-yl)ethoxy-4H-pyran-4-one
CAS No:898464-79-4
MF:C24H31N3O4
MW:425.520646333694
CID:5485708
Update Time:2025-10-24

2-(4-benzylpiperazin-1-yl)methyl-5-2-oxo-2-(piperidin-1-yl)ethoxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-one, 5-[2-oxo-2-(1-piperidinyl)ethoxy]-2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
    • 2-(4-benzylpiperazin-1-yl)methyl-5-2-oxo-2-(piperidin-1-yl)ethoxy-4H-pyran-4-one
    • Inchi: 1S/C24H31N3O4/c28-22-15-21(30-18-23(22)31-19-24(29)27-9-5-2-6-10-27)17-26-13-11-25(12-14-26)16-20-7-3-1-4-8-20/h1,3-4,7-8,15,18H,2,5-6,9-14,16-17,19H2
    • InChI Key: SHOLDGYGWQFGBQ-UHFFFAOYSA-N
    • SMILES: C1(CN2CCN(CC3=CC=CC=C3)CC2)OC=C(OCC(=O)N2CCCCC2)C(=O)C=1

2-(4-benzylpiperazin-1-yl)methyl-5-2-oxo-2-(piperidin-1-yl)ethoxy-4H-pyran-4-one Pricemore >>

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F2617-0125-2μmol
2-[(4-benzylpiperazin-1-yl)methyl]-5-[2-oxo-2-(piperidin-1-yl)ethoxy]-4H-pyran-4-one
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F2617-0125-2mg
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F2617-0125-10mg
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Additional information on 2-(4-benzylpiperazin-1-yl)methyl-5-2-oxo-2-(piperidin-1-yl)ethoxy-4H-pyran-4-one

Research Brief on 2-(4-benzylpiperazin-1-yl)methyl-5-2-oxo-2-(piperidin-1-yl)ethoxy-4H-pyran-4-one (CAS: 898464-79-4)

The compound 2-(4-benzylpiperazin-1-yl)methyl-5-2-oxo-2-(piperidin-1-yl)ethoxy-4H-pyran-4-one (CAS: 898464-79-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the structural uniqueness of this compound, which combines a pyran-4-one core with benzylpiperazine and piperidinyl ethoxy side chains. This molecular architecture is believed to contribute to its interaction with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. Preliminary in vitro assays have demonstrated promising activity, particularly in modulating key signaling pathways implicated in disease progression.

One of the most notable advancements in the study of this compound is its synthesis via a multi-step organic reaction pathway, which has been optimized for higher yield and purity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. Additionally, computational modeling studies have provided insights into the compound's binding affinity and selectivity toward specific biological targets.

In terms of biological evaluation, recent in vivo studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and low toxicity, making it a viable candidate for further preclinical development. Furthermore, mechanistic studies have suggested that the compound may exert its effects through the inhibition of pro-inflammatory cytokines and the modulation of oxidative stress pathways.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(4-benzylpiperazin-1-yl)methyl-5-2-oxo-2-(piperidin-1-yl)ethoxy-4H-pyran-4-one represents a promising scaffold for drug discovery, with potential applications in treating inflammatory and neurodegenerative diseases. Continued research and optimization will be crucial to unlocking its full therapeutic potential.

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